Cas no 1823897-59-1 (Benzenemethanamine, 4-amino-5-fluoro-2-methoxy-)

• Product Name: Benzenemethanamine, 4-amino-5-fluoro-2-methoxy-
• CAS No: 1823897-59-1
• MF: C₈H₁₁FN₂O
• MW: 170.184145212173
• MDL: MFCD28060738
• CID: 5608027
• PubChem ID: 130132557
• Update Time: 2025-09-28

Benzenemethanamine, 4-amino-5-fluoro-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-amino-5-fluoro-2-methoxy-
• 1823897-59-1
• 4-(AMINOMETHYL)-2-FLUORO-5-METHOXYANILINE
• EN300-841278

• MDL： MFCD28060738
• Inchi： 1S/C8H11FN2O/c1-12-8-3-7(11)6(9)2-5(8)4-10/h2-3H,4,10-11H2,1H3
• InChI Key： JUVWTUZDHZDQHK-UHFFFAOYSA-N
• SMILES： C1(CN)=CC(F)=C(N)C=C1OC

Computed Properties

• Exact Mass: 170.08554114g/mol
• Monoisotopic Mass: 170.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61.3Ų

Additional information on Benzenemethanamine, 4-amino-5-fluoro-2-methoxy-

Exploring the Properties and Applications of Benzenemethanamine, 4-amino-5-fluoro-2-methoxy- (CAS No. 1823897-59-1)

Benzenemethanamine, 4-amino-5-fluoro-2-methoxy- (CAS No. 1823897-59-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure featuring amino, fluoro, and methoxy functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its CAS number 1823897-59-1 is often searched by researchers seeking high-purity reagents for drug discovery and development.

In recent years, the demand for fluorinated aromatic compounds like 4-amino-5-fluoro-2-methoxy-benzenemethanamine has surged due to their enhanced metabolic stability and bioavailability. These properties make them invaluable in designing next-generation therapeutics, particularly in oncology and central nervous system (CNS) disorders. The fluoro substitution at the 5-position is a strategic modification frequently explored to optimize drug-receptor interactions, a topic trending in AI-driven drug design forums.

The compound’s methoxy group contributes to its solubility profile, a feature critically discussed in green chemistry circles aiming to reduce organic solvent use. Analytical techniques such as HPLC and NMR are commonly employed to verify the purity of CAS 1823897-59-1, with researchers often querying "HPLC methods for amino-fluoro benzenemethanamine derivatives" to refine protocols. This aligns with the broader industry shift toward quality-by-design (QbD) principles in chemical manufacturing.

Beyond pharmaceuticals, Benzenemethanamine, 4-amino-5-fluoro-2-methoxy- finds niche applications in material science, where its aromatic amine functionality enables polymerization or surface modification. Searches for "fluorinated aromatic amines in OLEDs" highlight its potential in organic electronics—a sector experiencing rapid growth due to sustainable energy initiatives. The compound’s thermal stability (a frequently searched parameter) makes it a candidate for high-performance coatings.

Regulatory compliance remains a key focus area; suppliers of 1823897-59-1 must adhere to REACH and GMP standards, topics dominating compliance-related searches. Additionally, the rise of bio-based amines has spurred comparative studies on synthetic routes for compounds like 4-amino-5-fluoro-2-methoxy-benzenemethanamine, with environmental impact assessments being a hot-button issue in scientific literature.

Future research directions may explore the compound’s utility in proteolysis-targeting chimeras (PROTACs), a breakthrough therapeutic modality. As patent landscapes evolve, queries around "CAS 1823897-59-1 patent status" underscore its commercial relevance. Collaborative efforts between academia and industry continue to unlock novel applications, ensuring this compound remains at the forefront of innovation.